![molecular formula C6H3ClIN3 B1148587 6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine CAS No. 1259223-95-4](/img/structure/B1148587.png)
6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine
Overview
Description
6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound with the empirical formula C6H3ClIN3 . It is a solid substance with a molecular weight of 279.47 g/mol . The compound is essentially planar, with a dihedral angle of 0.82 (3)° between the planes of the pyridine and pyrazole rings .
Synthesis Analysis
The synthesis of 1H-Pyrazolo[3,4-b]pyridines, including 6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine, has been described in more than 5500 references . The first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine .Molecular Structure Analysis
The molecular structure of 6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine is characterized by a planar configuration with a dihedral angle of 0.82 (3)° between the planes of the pyridine and pyrazole rings . In the crystal, pairs of molecules are connected into inversion dimers through N-H⋯N hydrogen bonds. C-I⋯N halogen bonds link the dimers into zigzag chains parallel to the b-axis direction .Physical And Chemical Properties Analysis
6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine has a molecular weight of 279.46 g/mol . It has a topological polar surface area of 41.6 Ų and a complexity of 157 . The compound has one hydrogen bond donor and two hydrogen bond acceptors .Scientific Research Applications
Biomedical Applications
1H-Pyrazolo[3,4-b]pyridines have been extensively studied for their biomedical applications . They present two possible tautomeric forms: the 1H- and 2H-isomers . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date .
Synthesis Methods
The synthesis methods used for 1H-pyrazolo[3,4-b]pyridines have been systematized according to the method to assemble the pyrazolopyridine system . Their advantages and drawbacks are considered .
Pharmacological Properties
Pyrazolo[3,4-b]pyridine derivatives possess a wide range of pharmacological properties . They form part of anxiolytic drugs (cartazolate, tracazolate, etazolate) and a drug for the treatment of pulmonary hypertension riociguat .
Medicinal Chemistry
Structures of 1H- and 2H-pyrazolo[3,4-b]pyridines have attracted the interest of medicinal chemists due to the close similarity with the purine bases adenine and guanine .
Substitution Patterns
The substitution patterns of 1H-pyrazolo[3,4-b]pyridines have been reviewed, establishing the type of substituents mainly used at positions N1, C3, C4, C5, and C6 .
Diversity Centers
1H-pyrazolo[3,4-b]pyridines have diversity centers present on them .
Safety and Hazards
Future Directions
The future directions for the study of 6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine and related compounds are likely to involve further exploration of their synthesis, properties, and potential applications. Given their structural similarity to purine bases, these compounds may have potential applications in medicinal chemistry .
properties
IUPAC Name |
6-chloro-3-iodo-2H-pyrazolo[3,4-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClIN3/c7-4-2-1-3-5(8)10-11-6(3)9-4/h1-2H,(H,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMQMWKWEXIQSJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=NNC(=C21)I)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClIN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine | |
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